
Physical and chemical properties of
methylvinyldiethoxysilane

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Diethoxy(methyl)vinylsilane

Cat. No.: B1346783 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of

Methylvinyldiethoxysilane

Introduction
Methylvinyldiethoxysilane is a bifunctional organosilicon compound that holds a significant

position in the landscape of materials science and chemical synthesis. As an

organoethoxysilane, its molecular architecture is uniquely tailored with two distinct types of

reactive sites: hydrolyzable ethoxy groups attached to the silicon atom and a polymerizable

vinyl group.[1] This dual functionality allows it to act as a crucial intermediary, capable of

forming stable covalent bonds with both inorganic and organic materials.[2]

This guide serves as a technical resource for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the core physical and chemical

properties of methylvinyldiethoxysilane. We will delve into its molecular structure, reactivity, and

characteristic properties, explaining the causality behind its behavior and its utility in advanced

applications. The insights provided herein are intended to facilitate a deeper understanding of

this versatile compound, enabling its effective use in surface modification, polymer synthesis,

and the development of sophisticated composite materials.[3][4]

Compound Identification and Core Physical
Properties
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Precise identification and an understanding of its fundamental physical characteristics are

paramount for the safe and effective handling, storage, and application of

methylvinyldiethoxysilane in a laboratory or industrial setting.

Table 1: Compound Identification

Identifier Value

Chemical Name Methylvinyldiethoxysilane[5]

Synonyms
Diethoxy(methyl)vinylsilane,

Ethenyldiethoxymethylsilane[6]

CAS Number 5507-44-8[5]

Molecular Formula C₇H₁₆O₂Si[5]

Molecular Weight 160.29 g/mol [5]

EC Number 226-850-4

| InChI Key | MBGQQKKTDDNCSG-UHFFFAOYSA-N[7] |

Table 2: Physical Properties

Property Value

Appearance Colorless transparent liquid[3]

Density 0.858 g/mL at 25 °C[6]

Boiling Point 133-134 °C[2]

Melting Point < 0 °C[5][6]

Refractive Index n20/D 1.401 - 1.409[5]

Flash Point 16 °C (64 °F)[2][5]

Solubility Soluble in methanol[6]

| Hydrolytic Sensitivity | Reacts slowly with moisture/water[6] |
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Molecular Structure and Reactivity
The utility of methylvinyldiethoxysilane stems directly from its molecular structure, which

features a central silicon atom bonded to a methyl group, a vinyl group, and two ethoxy groups.

This arrangement provides two distinct pathways for chemical reactions, making it a highly

versatile monomer and coupling agent.

Chemical Properties and Key Reactions
The reactivity of methylvinyldiethoxysilane is dominated by the chemistry of its ethoxy and vinyl

functional groups.

In the presence of water or moisture, the Si-O-C bonds of the ethoxy groups undergo

hydrolysis.[1] This reaction cleaves the ethoxy groups and replaces them with hydroxyl groups

(-OH), forming reactive silanol intermediates and liberating ethanol as a byproduct.[1] This

process is the foundational step for forming durable siloxane bonds with inorganic substrates

and for polymerization into silicone materials. The reaction can be catalyzed by both acids and

bases.

Methylvinyldiethoxysilane
(CH₃)(CH₂=CH)Si(OCH₂CH₃)₂

+ 2 H₂O
(Water)

Methylvinylsilanediol
(CH₃)(CH₂=CH)Si(OH)₂

 Hydrolysis 

+ 2 CH₃CH₂OH
(Ethanol)

Click to download full resolution via product page
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Caption: Hydrolysis of methylvinyldiethoxysilane to form a reactive silanol intermediate and

ethanol.

The silanol intermediates formed during hydrolysis are generally unstable and readily undergo

condensation. In this process, two silanol groups react with each other to form a stable and

strong siloxane bond (Si-O-Si), releasing a molecule of water. This self-condensation reaction

is the basis for the formation of polysiloxane networks, which are the backbones of silicone

polymers.

Reactants

Products(CH₃)(CH₂=CH)Si(OH)₂ Silanol Molecule 1

(HO)Si(CH₃)(Vinyl)-O-Si(CH₃)(Vinyl)(OH) Siloxane Dimer

 Condensation 

(CH₃)(CH₂=CH)Si(OH)₂ Silanol Molecule 2

H₂O Water

Click to download full resolution via product page

Caption: Condensation of two silanol molecules to form a siloxane bond and a water molecule.

Independent of the hydrolysis and condensation at the silicon center, the vinyl group (-

CH=CH₂) provides a site for organic reactivity. It can participate in free-radical polymerization

or other addition reactions.[3] This functionality is critical when methylvinyldiethoxysilane is

used as a coupling agent or a cross-linker, as it allows the molecule to covalently bond to an

organic polymer matrix.[4]

Applications in Research and Development
The dual reactivity of methylvinyldiethoxysilane makes it a valuable component in several

advanced applications.

Silane Coupling Agent
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As a silane coupling agent, the molecule acts as a molecular bridge between inorganic and

organic materials.[2] The ethoxy groups hydrolyze to form silanols, which then condense with

hydroxyl groups on the surface of inorganic substrates like glass or silica, forming stable

covalent bonds. The vinyl group extends away from the surface and can copolymerize with an

organic resin during curing, creating a durable interface that improves adhesion and

mechanical properties of the resulting composite material.[4]

Material Interface

Organic Polymer Matrix

Methylvinyldiethoxysilane

 Covalent bond via
 vinyl group polymerization 

Inorganic Substrate (e.g., Silica)

 Covalent Si-O-Si bond via
 hydrolysis & condensation 

Mechanism of a silane coupling agent.

Click to download full resolution via product page

Caption: Mechanism of a silane coupling agent bridging an organic polymer and an inorganic

substrate.

Monomer for Silicone Synthesis
Methylvinyldiethoxysilane is an important monomer for producing methylvinyl silicone rubber

(VMQ).[3] Through controlled hydrolysis and condensation, it can be used to synthesize cyclic

methylvinylsiloxanes, which are key precursors for VMQ raw rubber.[3] The inclusion of vinyl

groups in the polysiloxane backbone provides sites for vulcanization (cross-linking), which is

essential for curing the rubber and achieving its desired mechanical properties.
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Surface Modification
The ability to bond to surfaces makes this silane ideal for surface modification of microparticles

and other materials.[2] This modification can dramatically alter surface properties, enhancing

dispersion in a polymer matrix, improving adhesion, and modifying polarity and rheological

behavior.[2] For drug development professionals, this is particularly relevant for the

functionalization of drug carriers, where surface properties can dictate biocompatibility, drug

loading, and release kinetics.

Experimental Protocol: Monitoring Hydrolysis via
GC
To ensure the consistent performance of methylvinyldiethoxysilane in formulations, it is crucial

to understand its hydrolysis kinetics. The following protocol outlines a self-validating system for

monitoring this reaction.

Objective: To determine the rate of hydrolysis of methylvinyldiethoxysilane by quantifying the

production of ethanol over time using Gas Chromatography (GC).

Methodology:

Preparation of Reaction Medium: Prepare a buffered aqueous solution (e.g., phosphate

buffer at pH 7.0) to maintain constant pH, as hydrolysis rates are pH-dependent. The use of

a buffer ensures that any acidic or basic byproducts do not alter the reaction kinetics, thus

validating the measured rate at that specific pH.

Reaction Initiation: In a sealed, temperature-controlled reaction vessel, add a known

concentration of methylvinyldiethoxysilane to the buffered solution with vigorous stirring to

ensure a homogenous mixture. An internal standard (e.g., n-propanol), which is chemically

inert under the reaction conditions but has a distinct retention time in GC, must be added for

accurate quantification.

Sampling: At predetermined time intervals (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw a

small aliquot of the reaction mixture. Immediately quench the reaction in the aliquot by

adding it to a vial containing an excess of a non-polar solvent (e.g., hexane) and a drying

agent to halt further hydrolysis.
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GC Analysis: Inject the organic phase of the quenched sample into a Gas Chromatograph

equipped with a Flame Ionization Detector (FID). The GC column and temperature program

should be optimized to achieve baseline separation of ethanol, the internal standard, and

any unreacted silane.

Quantification and Data Analysis: Create a calibration curve by analyzing standard solutions

of ethanol with the internal standard. Use this curve to calculate the concentration of ethanol

produced at each time point. Plot the concentration of ethanol versus time. The initial slope

of this curve is proportional to the initial rate of hydrolysis.

Causality and Validation: This protocol is self-validating because the use of an internal standard

corrects for variations in injection volume, while the buffered medium ensures that pH remains

constant. The time-course sampling allows for the determination of the reaction rate, providing

critical data for formulation stability and curing process optimization.

Safety, Handling, and Storage
Methylvinyldiethoxysilane is a highly flammable liquid and vapor.[1] It can also cause serious

eye irritation.[1] Proper safety precautions are mandatory.

Handling: Work in a well-ventilated area or under a chemical fume hood.[1] Wear appropriate

personal protective equipment (PPE), including neoprene or nitrile rubber gloves, chemical

goggles, and a lab coat.[1] All containers and transfer lines must be grounded to prevent

static discharge.[1] Use only non-sparking tools.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

heat, sparks, and open flames.[1][8] The material is sensitive to moisture; therefore, storage

under an inert atmosphere (e.g., nitrogen) is recommended to prevent premature hydrolysis.

[1]

Incompatibilities: Avoid contact with water, moisture, strong oxidizing agents, and strong

acids.[1][8]

Conclusion
Methylvinyldiethoxysilane is a highly functional and versatile chemical intermediate. Its unique

molecular structure, featuring both hydrolyzable ethoxy groups and a polymerizable vinyl
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group, allows it to serve as an effective bridge between inorganic and organic materials. A

thorough understanding of its physical properties and chemical reactivity—particularly the

competing and complementary reactions of hydrolysis, condensation, and vinyl polymerization

—is essential for harnessing its full potential. For researchers in materials science and drug

development, this silane offers a powerful tool for creating advanced composites, modifying

surfaces, and synthesizing novel silicone-based materials with tailored properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gelest.com [gelest.com]

2. VINYLMETHYLDIETHOXYSILANE | [gelest.com]

3. innospk.com [innospk.com]

4. innospk.com [innospk.com]

5. echemi.com [echemi.com]

6. Diethoxy(methyl)vinylsilane | 5507-44-8 [chemicalbook.com]

7. spectrabase.com [spectrabase.com]

8. nj.gov [nj.gov]

To cite this document: BenchChem. [Physical and chemical properties of
methylvinyldiethoxysilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346783#physical-and-chemical-properties-of-
methylvinyldiethoxysilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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